Cas no 895442-66-7 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895442-66-7
• MF: C₂₂H₁₈N₂O₄S₂
• MW: 438.519322872162
• CID: 5805167
• PubChem ID: 135732775
• Update Time: 2025-07-17

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-2-[(4-methylphenyl)sulfonyl]-
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(4-methylbenzenesulfonyl)acetamide
• AKOS002066366
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-tosylacetamide
• F2536-0023
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(4-methylphenyl)sulfonylacetamide
• 895442-66-7
• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide

• Inchi： 1S/C22H18N2O4S2/c1-14-6-9-16(10-7-14)30(27,28)13-21(26)23-15-8-11-19(25)17(12-15)22-24-18-4-2-3-5-20(18)29-22/h2-12,25H,13H2,1H3,(H,23,26)
• InChI Key： LXEGRTWXHUOYKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 438.07079941g/mol
• Monoisotopic Mass: 438.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• pka: 8.06±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide

Professional Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895442-66-7)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide, identified by the CAS number 895442-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research in drug discovery and development. The structural complexity of this molecule, featuring a benzothiazole core linked to hydroxyphenyl and 4-methylbenzenesulfonyl groups, positions it as a candidate for further exploration in medicinal chemistry.

The benzothiazole moiety is a prominent pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxyphenyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide may contribute to its solubility and binding affinity to biological receptors. Additionally, the 4-methylbenzenesulfonyl group introduces a sulfonamide moiety, which is commonly found in drugs due to its ability to enhance metabolic stability and binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide have been analyzed using various software tools to identify potential binding sites on biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and cell proliferation.

In vitro studies have begun to elucidate the pharmacological profile of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes associated with inflammatory diseases. The hydroxyphenyl group appears to play a crucial role in modulating the enzyme's active site, thereby reducing inflammatory responses. Furthermore, the sulfonamide group may contribute to the compound's ability to cross the blood-brain barrier, enhancing its therapeutic potential for central nervous system disorders.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the complex framework of this molecule. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

The chemical properties of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its conformational preferences. Additionally, thermal stability studies have been conducted to assess its suitability for formulation into pharmaceutical products.

The potential therapeutic applications of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide are being explored across various disease areas. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation and cancer. The compound's ability to modulate key signaling pathways makes it a promising candidate for developing novel treatments that address unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new therapies to patients.

The development of new drugs is a complex process that requires interdisciplinary collaboration. Chemists play a pivotal role in designing and synthesizing novel molecules like N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide, while biologists provide insights into their biological activity and mechanisms of action. Computational scientists contribute by predicting how these molecules will behave in different environments using sophisticated models. This collaborative approach accelerates the drug discovery pipeline and increases the likelihood of success in developing effective treatments.

The regulatory landscape for new pharmaceuticals is stringent but necessary to ensure patient safety and efficacy. Before N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide can be approved for clinical use, it must undergo rigorous testing according to guidelines set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies evaluate not only the chemical properties but also the pharmacological effects, toxicology data, and manufacturing processes associated with each candidate drug.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895442-66-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it an exciting compound for further research. As scientific understanding continues to evolve, collaborations between researchers will be crucial in harnessing its full therapeutic potential.